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Compound of Interest

Compound Name: Ani9

Cat. No.: B1353550

For researchers, scientists, and drug development professionals working with Ani9, a potent
and selective inhibitor of the ANO1/TMEM16A calcium-activated chloride channel, a
comprehensive understanding of safety protocols and handling procedures is paramount.
Given its potential cytotoxic effects, as indicated by its mechanism of action, stringent
adherence to safety guidelines is necessary to minimize exposure risks and ensure a safe
laboratory environment. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to directly address procedural questions.

Chemical and Physical Properties

A summary of the key quantitative data for Ani9 is presented in the table below for easy

reference.
Property Value Reference
Molecular Formula C17H17CIN203 [1]
Molecular Weight 332.78 g/mol [1]
Purity >98% (HPLC) [1]
Appearance White to beige powder [1]
Solubility Soluble in DMSO (25 mg/mL) [1]
Storage Temperature 2-8°C [1]
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Personal Protective Equipment (PPE)

Due to the potent nature of Ani9 and its potential for cytotoxicity, a robust PPE protocol is

mandatory. The following table outlines the required PPE for handling this compound.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Minimizes the risk of skin
absorption. The outer glove
should be removed and
disposed of as cytotoxic waste

immediately after handling.

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes or

aerosolized patrticles.

Body Protection

A fully buttoned lab coat,

preferably disposable.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) should be used
when handling the powder
form outside of a certified

chemical fume hood.

Prevents inhalation of

aerosolized patrticles.

Experimental Workflow for Handling Ani9

The following diagram illustrates the standard workflow for safely handling Ani9 in a laboratory

setting, from preparation to disposal.

Click to download full resolution via product page
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A flowchart outlining the safe handling workflow for Ani9.

Operational and Disposal Plans
Handling and Storage

o Engineering Controls: All work with solid Ani9 should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

o Storage: Store Ani9 in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials. The recommended storage temperature is 2-8°C.[1]

Spill Management

In the event of a spill, the following steps should be taken immediately:
o Evacuate: Clear the area of all personnel.
» Alert: Inform the laboratory supervisor and institutional safety office.

o Contain: If safe to do so, cover the spill with an absorbent material suitable for chemical
spills. Do not use water.

o Clean-up: Trained personnel wearing appropriate PPE should clean the spill using a
chemical spill kit.

o Decontaminate: The area should be decontaminated with a suitable agent (e.g., a solution of
sodium hypochlorite followed by a thiosulfate neutralization).

Dispose: All materials used for cleanup should be disposed of as cytotoxic waste.

Decontamination and Disposal

 Liquid Waste: All liquid waste containing Ani9 should be collected in a designated, labeled,
and sealed container for hazardous chemical waste.

e Solid Waste: All solid waste, including contaminated gloves, pipette tips, and labware, must
be disposed of in a clearly marked cytotoxic waste container.
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o Decontamination of Surfaces: Work surfaces should be decontaminated at the end of each
procedure and at the end of the day. A validated decontamination procedure should be in
place.

Given that Ani9 is a potent inhibitor of a key ion channel and has the potential for cytotoxic
effects, it is imperative that all personnel are thoroughly trained in these procedures before
handling the compound. Always consult your institution's specific safety guidelines and the
manufacturer's Safety Data Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1353550?utm_src=pdf-body
https://www.benchchem.com/product/b1353550?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/EE/en/product/sigma/sml1813
https://www.benchchem.com/product/b1353550#personal-protective-equipment-for-handling-ani9
https://www.benchchem.com/product/b1353550#personal-protective-equipment-for-handling-ani9
https://www.benchchem.com/product/b1353550#personal-protective-equipment-for-handling-ani9
https://www.benchchem.com/product/b1353550#personal-protective-equipment-for-handling-ani9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353550?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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